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Compound of Interest

Compound Name: 2-Chlorothiazole-5-thiol

Cat. No.: B15202557

For researchers, scientists, and drug development professionals, the quest for novel molecular
entities is a constant endeavor. This guide focuses on 2-Chlorothiazole-5-thiol, a molecule of
interest within the broader family of thiazole derivatives. While the fundamental chemical
identifiers for this compound have been established, a comprehensive technical profile remains
elusive in publicly accessible scientific literature.

This document provides the confirmed Chemical Abstracts Service (CAS) number and
molecular formula for 2-Chlorothiazole-5-thiol. However, extensive searches for detailed
guantitative data, experimental protocols, and associated biological pathways have yielded
limited specific information for this particular compound. The available information points to a
molecule that is not yet extensively characterized or is documented under different
nomenclature.

Core Chemical Identifiers

A crucial first step in the characterization of any chemical compound is the establishment of its
unique identifiers. For 2-Chlorothiazole-5-thiol, the following have been determined:

Identifier Value
CAS Number 2228311-54-2
Molecular Formula C3H2CINS2
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The Landscape of Thiazole Derivatives

Thiazole-containing compounds are a well-established class of heterocyclic molecules with a
wide range of applications in medicinal chemistry and materials science. The thiazole ring is a
key structural motif in numerous pharmaceuticals, including antimicrobial, anti-inflammatory,
and anticancer agents.

While specific data for 2-Chlorothiazole-5-thiol is sparse, the broader family of thiazole
derivatives is the subject of extensive research. For instance, the synthesis of related
compounds like 2-chloro-5-chloromethyl thiazole often serves as a precursor step in the
development of more complex molecules. These synthetic pathways typically involve multi-step
reactions, including cyclization and chlorination processes.

The Path Forward: A Call for Further Investigation

The limited availability of public data on 2-Chlorothiazole-5-thiol presents both a challenge
and an opportunity. It underscores the vastness of chemical space and the potential for novel
discoveries. For researchers in drug development and chemical synthesis, this compound
represents a largely unexplored entity.

Future research efforts could focus on:

¢ De novo Synthesis and Characterization: The development and publication of a robust
synthetic protocol for 2-Chlorothiazole-5-thiol would be a significant contribution.
Subsequent characterization using techniques such as NMR spectroscopy, mass
spectrometry, and X-ray crystallography would provide foundational data.

o Screening for Biological Activity: Once a reliable synthetic route is established, the
compound could be screened against various biological targets to identify potential
therapeutic applications.

o Computational Modeling: In the absence of experimental data, computational studies could
predict the physicochemical properties and potential biological activities of 2-
Chlorothiazole-5-thiol, guiding future experimental work.

In conclusion, while a detailed technical guide on 2-Chlorothiazole-5-thiol cannot be
constructed from the currently available public information, its fundamental identifiers have
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been established. The scarcity of further data highlights an area ripe for new scientific inquiry,
offering a blank slate for researchers to make their mark in the field of heterocyclic chemistry.

 To cite this document: BenchChem. [Unveiling 2-Chlorothiazole-5-thiol: A Compound
Shrouded in Scarcity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15202557#cas-number-and-molecular-formula-for-2-
chlorothiazole-5-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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